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Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596922 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for

the indole alkaloid 10-Hydroxy-16-epiaffinine (CAS Number: 82513-70-0). The information is

intended for researchers, scientists, and professionals in the field of drug development and

natural product chemistry.

Summary of Physicochemical and Spectroscopic
Data
10-Hydroxy-16-epiaffinine is an amorphous solid isolated from the plant species Hunteria

zeylanica, a member of the Apocynaceae family. The compound has a molecular formula of

C₂₀H₂₄N₂O₃ and a molecular weight of 340.42 g/mol .

Spectroscopic Data
While a comprehensive dataset from primary literature is not readily available in the public

domain, the following information has been compiled from indexed sources. The primary

reference for the isolation and initial characterization of this compound is a 1981 publication by

C. Lavaud et al. in the journal Tetrahedron.

Table 1: Physicochemical and UV Spectroscopic Data for 10-Hydroxy-16-epiaffinine
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Property Value

Physical State Amorphous Solid

Specific Rotation [α]D -122° (c=0.46 in CHCl₃)

UV λmax (MeOH)
212 nm (log ε 4.46), 228 nm (sh), 277 nm (sh),

328 nm (log ε 4.17)

Note: Detailed NMR, MS, and IR data are expected to be available in the cited primary

literature but are not publicly accessible at this time.

Experimental Protocols
The detailed experimental protocols for the isolation of 10-Hydroxy-16-epiaffinine from

Hunteria zeylanica and the acquisition of its spectroscopic data are described in the following

publication:

Lavaud, C., Massiot, G., Vercauteren, J., & Le Men-Olivier, L. (1981). Alcaloïdes de Hunteria

zeylanica. Tetrahedron, 37(15), 2793–2800.

Due to access limitations, the specific details of the experimental procedures from this article

cannot be reproduced here. Researchers are advised to consult the original publication for

comprehensive methodological information.

Logical Workflow for Natural Product
Characterization
The process of isolating and characterizing a novel natural product like 10-Hydroxy-16-
epiaffinine follows a well-established scientific workflow. This can be visualized as a series of

logical steps from initial extraction to final structure elucidation.
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Caption: Workflow for the isolation and structural elucidation of a natural product.
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This diagram illustrates the logical progression from the raw plant material to the final

confirmed chemical structure of a compound like 10-Hydroxy-16-epiaffinine. The process

relies on a combination of extraction and purification techniques followed by a suite of

spectroscopic analyses to determine the molecular formula and connectivity of the atoms.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 10-Hydroxy-
16-epiaffinine: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596922#10-hydroxy-16-epiaffinine-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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